Citatepine
Citatepine
Brand Name:
Vulcanchem
CAS No.:
65509-66-2
VCID:
VC21069155
InChI:
InChI=1S/C20H18N2S/c1-22-10-8-15-16(9-11-22)18-12-14(13-21)6-7-20(18)23-19-5-3-2-4-17(15)19/h2-7,12H,8-11H2,1H3
SMILES:
CN1CCC2=C(CC1)C3=C(C=CC(=C3)C#N)SC4=CC=CC=C24
Molecular Formula:
C20H18N2S
Molecular Weight:
318.4 g/mol
Citatepine
CAS No.: 65509-66-2
Cat. No.: VC21069155
Molecular Formula: C20H18N2S
Molecular Weight: 318.4 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 65509-66-2 |
|---|---|
| Molecular Formula | C20H18N2S |
| Molecular Weight | 318.4 g/mol |
| IUPAC Name | 18-methyl-8-thia-18-azatetracyclo[13.5.0.02,7.09,14]icosa-1(15),2(7),3,5,9,11,13-heptaene-4-carbonitrile |
| Standard InChI | InChI=1S/C20H18N2S/c1-22-10-8-15-16(9-11-22)18-12-14(13-21)6-7-20(18)23-19-5-3-2-4-17(15)19/h2-7,12H,8-11H2,1H3 |
| Standard InChI Key | AGBTZJDOBMDLPR-UHFFFAOYSA-N |
| SMILES | CN1CCC2=C(CC1)C3=C(C=CC(=C3)C#N)SC4=CC=CC=C24 |
| Canonical SMILES | CN1CCC2=C(CC1)C3=C(C=CC(=C3)C#N)SC4=CC=CC=C24 |
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